Cas no 53-60-1 (Promazine Hydrochloride)

Promazine Hydrochloride is a phenothiazine-derived antipsychotic agent primarily used in the management of psychiatric disorders, including schizophrenia and agitation. Its mechanism of action involves dopamine receptor antagonism in the central nervous system, contributing to its sedative and antiemetic properties. The hydrochloride salt form enhances solubility, ensuring reliable bioavailability for both oral and parenteral administration. Promazine Hydrochloride is characterized by its moderate potency and lower incidence of extrapyramidal side effects compared to other phenothiazines, making it a suitable option for short-term therapeutic interventions. It is also employed in veterinary medicine for sedation. Strict adherence to dosing protocols is essential to minimize adverse effects such as hypotension or anticholinergic reactions.
Promazine Hydrochloride structure
Promazine Hydrochloride structure
Product Name:Promazine Hydrochloride
CAS No:53-60-1
MF:C17H21ClN2S
MW:320.880041837692
MDL:MFCD00058535
CID:33572
PubChem ID:24278645
Update Time:2025-05-24

Promazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-3-(10H-phenothiazin-10-yl)propan-1-amine hydrochloride
    • N,N-Dimethyl-10H-phenothiazine-10-propanamine hydrochloride
    • N,N-dimethyl-3-phenothiazin-10-ylpropan-1-amine,hydrochloride
    • Promazine (hydrochloride)
    • Promazine Hydrochlor
    • Promazine Hydrochloride
    • 10-(3-Dimethylaminopropyl)phenothiazine hydrochloride
    • Starazin
    • CCG-40284
    • Promazine hydrochloride, VETRANAL(TM), analytical standard
    • Promazine monohydrochloride
    • SR-01000000228-2
    • Opera_ID_41
    • 10H-Phenothiazine-10-propanamine, N,N-dimethyl-, monohydrochloride
    • 10-(3-[Dimethylamino]propyl)phenothiazine hydrochloride
    • NCGC00094262-01
    • REGID_for_CID_5887
    • Romtiazin hydrochloride
    • RP 4560
    • Chlorowodorek promazyny
    • Propazin (pharmaceutical)
    • PROMAZINEHYDROCHLORIDE
    • EU-0100961
    • HY-B1225
    • AC-18101
    • Sparine
    • MLS001148436
    • DTXCID2026949
    • s5428
    • WLN: T C666 BN ISJ B3N1&1 &GH
    • UNII-U16EOR79U4
    • SR-01000000228-8
    • NCGC00094262-05
    • SCHEMBL123418
    • PROMAZINE HYDROCHLORIDE [GREEN BOOK]
    • P 6656
    • NSC 17468
    • 10-H-Phenothiazine-10-propanamine, N,N-dimethyl-, monohydrochloride
    • Chlorowodorek promazyny [Polish]
    • Promazine hydrochloride [USAN]
    • Talofen
    • NSC757300
    • Sparine (TN)
    • LS-105498
    • CS-4873
    • Phenothiazine, 10-(3-(dimethylamino)propyl)-, hydrochloride
    • D00797
    • PROMAZINE HYDROCHLORIDE [WHO-DD]
    • C17H20N2S.ClH
    • AI3-28022
    • KS-1384
    • AKOS015964305
    • CAS-53-60-1
    • 10-(3-(Dimethylamino)propyl)phenothiazine hydrochloride
    • SPECTRUM1500509
    • Phenothiazine, 10-(3-(dimethylamino)propyl)-, monohydrochloride
    • Tox21_110235_1
    • HMS1570K07
    • Promazine chloride
    • 10-[3-(Dimethylamino)propyl]phenothiazine monohydrochloride
    • Z1592690521
    • Tox21_110235
    • Promazine Hydrochloride 1.0 mg/ml in Methanol (as free base)
    • 10H-Phenothiazine-10-propanamine, N,N-dimethyl-, hydrochloride (1:1)
    • PROMAZINE HYDROCHLORIDE [USP MONOGRAPH]
    • 10-(.gamma.-Dimethylamino-n-propyl)phenothiazine hydrochloride
    • D78322
    • NSC-17468
    • 10-(3-(Dimethylamino)propyl)phenothiazine monohydrochloride
    • FT-0674047
    • Promazine hydrochloride [USP]
    • Pharmakon1600-01500509
    • EINECS 200-179-7
    • Promazine hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • 10-(gamma-Dimethylamino-n-propyl)phenothiazine hydrochloride
    • MLS000069671
    • SR-01000000228
    • PROMAZINE HYDROCHLORIDE [ORANGE BOOK]
    • Promazine Hcl
    • W-105721
    • Q27108085
    • NCGC00094262-04
    • PROMAZINE HYDROCHLORIDE [VANDF]
    • DTXSID4046949
    • Promazine hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • SMR000058499
    • Verofen
    • Sinophenin hydrochloride
    • N,N-Dimethyl-3-(10H-phenothiazin-10-yl)-1-propanamine hydrochloride
    • NSC-757300
    • N-(3-(Dimethylamino)propyl)phenothiazine hydrochloride
    • PROMAZINE HYDROCHLORIDE [EP MONOGRAPH]
    • dimethyl[3-(10H-phenothiazin-10-yl)propyl]amine hydrochloride
    • NCGC00261646-01
    • 53-60-1
    • Tox21_500961
    • PROMAZINE HYDROCHLORIDE [USP-RS]
    • NCGC00015829-12
    • NSC17468
    • NCGC00015829-02
    • N-[3-(Dimethylamino)propyl]phenothiazine hydrochloride
    • HMS1920L14
    • Promazine hydrochloride (USP)
    • PROMAZINE HYDROCHLORIDE [MART.]
    • 10-[3-(Dimethylamino)propyl]phenothiazine hydrochloride
    • CHEBI:8460
    • NCGC00094262-02
    • U16EOR79U4
    • LP00961
    • N,N-dimethyl-3-phenothiazin-10-ylpropan-1-amine;hydrochloride
    • EN300-127034
    • promazinhydrochlorid-
    • CHEMBL1200469
    • Esparinal
    • NCGC00094262-03
    • Prestwick_974
    • MLS002222285
    • SR-01000000228-4
    • PROMAZINE HYDROCHLORIDE [MI]
    • Tranquazine Injection
    • Hydrochloride, Promazine
    • NS00078987
    • 10H-Phenothiazine-10-propanamine, N,N-dimethyl-,monohydrochloride
    • PROMAZINE HYDROCHLORIDE (EP MONOGRAPH)
    • Promazine Granules
    • MFCD00058535
    • Promazine HCl Injectable
    • PROMAZINE HYDROCHLORIDE (USP MONOGRAPH)
    • PROMAZINE HYDROCHLORIDE (MART.)
    • PROMAZINE HYDROCHLORIDE (USP-RS)
    • JIVSXRLRGOICGA-UHFFFAOYSA-N
    • DA-66892
    • 200-179-7
    • MDL: MFCD00058535
    • Inchi: 1S/C17H20N2S.ClH/c1-18(2)12-7-13-19-14-8-3-5-10-16(14)20-17-11-6-4-9-15(17)19;/h3-6,8-11H,7,12-13H2,1-2H3;1H
    • InChI Key: JIVSXRLRGOICGA-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN(C)C

Computed Properties

  • Exact Mass: 320.11100
  • Monoisotopic Mass: 320.1113975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 31.8Ų

Experimental Properties

  • Density: 1.1435 (rough estimate)
  • Melting Point: 174-176oC
  • Boiling Point: 412.7°C at 760mmHg
  • Flash Point: 203.4°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 31.78000
  • LogP: 5.10800
  • Vapor Pressure: 5.08E-07mmHg at 25°C

Promazine Hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-43
  • Safety Instruction: S36
  • RTECS:SO8575000
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C
  • Risk Phrases:R22; R43
  • Safety Term:S36

Promazine Hydrochloride Customs Data

  • HS CODE:2934300000
  • Customs Data:

    China Customs Code:

    2934300000

    Overview:

    2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Promazine Hydrochloride Pricemore >>

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Additional information on Promazine Hydrochloride

Comprehensive Overview of Promazine Hydrochloride (CAS No. 53-60-1): Properties, Applications, and Modern Research Insights

Promazine Hydrochloride (CAS No. 53-60-1) is a phenothiazine-derived compound widely recognized for its therapeutic applications. As a derivative of promazine, this hydrochloride salt exhibits enhanced solubility and bioavailability, making it a subject of interest in pharmaceutical research. The compound's molecular structure, C17H20N2S·HCl, underscores its stability and efficacy in various formulations. Researchers and clinicians frequently explore its mechanisms of action, particularly its interactions with dopamine receptors, which align with current trends in neuropharmacology and mental health therapeutics.

In recent years, the demand for Promazine Hydrochloride has surged due to its role in addressing conditions such as anxiety and agitation. Online searches often include queries like "Promazine Hydrochloride uses" or "CAS 53-60-1 side effects," reflecting public interest in its safety profile. The compound's antipsychotic properties are frequently compared to newer-generation medications, sparking debates about its relevance in modern medicine. Studies highlighting its cost-effectiveness and historical efficacy continue to fuel discussions in academic and clinical circles.

From a chemical perspective, Promazine Hydrochloride is characterized by its white crystalline powder form and high solubility in water. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure its purity, a topic often searched by quality control professionals. The compound's stability under varying pH conditions is another area of interest, particularly for formulators developing extended-release dosage forms. Keywords like "Promazine Hydrochloride solubility" and "53-60-1 synthesis" frequently appear in scientific literature and patent databases.

The pharmacological profile of Promazine Hydrochloride includes its affinity for multiple neurotransmitter systems, a feature that aligns with contemporary research into polypharmacology. This multidrug targeting approach is gaining traction as a strategy for treating complex neurological disorders. Recent publications have explored its potential anti-inflammatory effects, tapping into the growing interest in repurposing existing drugs for new indications. Such studies often address search queries like "Promazine Hydrochloride mechanism of action" or "53-60-1 research updates."

Regulatory aspects of Promazine Hydrochloride remain a key focus for manufacturers and distributors. Compliance with pharmacopeial standards (e.g., USP, EP) is critical, and searches for "Promazine Hydrochloride monograph" or "CAS 53-60-1 specifications" are common among industry professionals. The compound's inclusion in various national formularies underscores its established therapeutic value, while ongoing post-marketing surveillance ensures its continued safety profile.

Environmental considerations related to Promazine Hydrochloride have also emerged as a discussion point. Researchers investigate its ecotoxicological impact, particularly in wastewater systems, reflecting broader societal concerns about pharmaceutical pollution. These studies often incorporate advanced analytical methods to track the compound's environmental fate, addressing search terms like "53-60-1 biodegradation" or "Promazine Hydrochloride environmental persistence."

In the digital age, accessibility of Promazine Hydrochloride information has improved significantly. Online databases provide detailed spectral data (IR, NMR) for CAS No. 53-60-1, catering to analytical chemists and researchers. The compound's patent landscape, including process optimization and formulation patents, remains an active area of intellectual property development. Frequent searches for "Promazine Hydrochloride suppliers" and "53-60-1 price trends" indicate robust commercial interest in this pharmaceutical ingredient.

Future directions for Promazine Hydrochloride research may explore its potential in combination therapies or novel delivery systems. Nanotechnology applications, for instance, could enhance its therapeutic index while minimizing side effects. Such innovations would address persistent search queries about "improved Promazine formulations" and "53-60-1 drug delivery advancements." As precision medicine evolves, the compound's pharmacogenomic profile may also receive increased attention from researchers and clinicians alike.

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